Cas no 593248-91-0 (2-{2-[2-(Ethoxycarbonyl)phenyl]ethyl}benzoic acid)

• Product Name: 2-{2-[2-(Ethoxycarbonyl)phenyl]ethyl}benzoic acid
• CAS No: 593248-91-0
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 2834120
• PubChem ID: 58646835
• Update Time: 2025-04-21

2-{2-[2-(Ethoxycarbonyl)phenyl]ethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-[2-(Ethoxycarbonyl)phenyl]ethyl}benzoic acid
• DTXSID30729595
• 593248-91-0
• 2-(2-(Ethoxycarbonyl)phenethyl)benzoic acid
• SCHEMBL13377440

• Inchi： 1S/C18H18O4/c1-2-22-18(21)16-10-6-4-8-14(16)12-11-13-7-3-5-9-15(13)17(19)20/h3-10H,2,11-12H2,1H3,(H,19,20)
• InChI Key： NEBGKTQZWRWTCJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1CCC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 298.12050905Da
• Monoisotopic Mass: 298.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų